Cas no 132038-24-5 (4-Pyridinamine, 3-(4-methoxyphenoxy)-)
132038-24-5 structure
Product Name:4-Pyridinamine, 3-(4-methoxyphenoxy)-
CAS No:132038-24-5
MF:C12H12N2O2
MW:216.235882759094
CID:1229363
PubChem ID:10632494
Update Time:2025-04-20
4-Pyridinamine, 3-(4-methoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinamine, 3-(4-methoxyphenoxy)-
- 132038-24-5
- SCHEMBL9853810
- 3-(4-methoxyphenoxy)pyridin-4-amine
- VXAGJGANWCAHIB-UHFFFAOYSA-N
- 3-(4-Methoxyphenoxy)-4-pyridinamine
-
- Inchi: 1S/C12H12N2O2/c1-15-9-2-4-10(5-3-9)16-12-8-14-7-6-11(12)13/h2-8H,1H3,(H2,13,14)
- InChI Key: VXAGJGANWCAHIB-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CC=1N)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.4Ų
Experimental Properties
- PSA: 57.37
4-Pyridinamine, 3-(4-methoxyphenoxy)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
132038-24-5 (4-Pyridinamine, 3-(4-methoxyphenoxy)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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